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Compound of Interest

Compound Name: Ac-LETD-CHO

Cat. No.: B12384420 Get Quote

Application Notes and Protocols for Ac-LETD-
CHO
A Comprehensive Guide for Researchers,
Scientists, and Drug Development Professionals
These application notes provide a detailed, step-by-step guide for the dissolution and storage

of Ac-LETD-CHO, a potent and specific inhibitor of caspase-8. Adherence to these protocols is

crucial for maintaining the inhibitor's activity and ensuring reproducible experimental outcomes.

Product Information
Product Name: Ac-LETD-CHO

Synonyms: N-Acetyl-Leu-Glu-Thr-Asp-CHO

Target: Caspase-8[1]

IC₅₀: 6.71 nM for caspase-8[1]

Applications: Research of anticancer agents and studies involving the extrinsic apoptosis

pathway.[1]
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The following table summarizes the key quantitative data for Ac-LETD-CHO.

Parameter Value Reference

IC₅₀ (Caspase-8) 6.71 nM [1]

Storage (Powder) -20°C for 3 years TargetMol Product Page

Storage (in Solvent) -80°C for 1 year TargetMol Product Page

-80°C for 6 months
MedChemExpress (for similar

compounds)[2]

-20°C for 1 month
MedChemExpress (for similar

compounds)[2]

Experimental Protocols
Dissolution of Ac-LETD-CHO for In Vitro Use
This protocol outlines the procedure for preparing a stock solution of Ac-LETD-CHO, typically

in Dimethyl Sulfoxide (DMSO), for use in cell-based assays and other in vitro experiments.

Materials:

Ac-LETD-CHO (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Protocol:

Equilibration: Before opening, allow the vial of lyophilized Ac-LETD-CHO to equilibrate to

room temperature for at least 20 minutes. This prevents condensation from forming on the

powder, which can affect stability.
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Solvent Addition: Based on the desired stock solution concentration (e.g., 10 mM), calculate

the required volume of DMSO. For example, for a 1 mg vial of Ac-LETD-CHO (Molecular

Weight: ~490.5 g/mol ), to make a 10 mM stock solution, add 203.9 µL of DMSO.

Reconstitution: Carefully add the calculated volume of sterile DMSO to the vial of Ac-LETD-
CHO.

Vortexing: Cap the vial securely and vortex gently for 1-2 minutes to ensure the peptide is

fully dissolved. Visually inspect the solution to confirm that no particulates are present. If

necessary, brief sonication in a water bath can aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the inhibitor, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[2]

Storage and Handling of Ac-LETD-CHO
Proper storage and handling are critical to maintain the integrity and activity of Ac-LETD-CHO.

Powder:

Store the lyophilized powder at -20°C for long-term stability (up to 3 years).

Keep the vial tightly sealed and protected from moisture.

Stock Solutions:

Long-term: For storage longer than one month, store aliquots of the stock solution at -80°C.

This is the recommended condition to preserve activity for up to one year.

Short-term: For frequent use, aliquots can be stored at -20°C for up to one month.[2]

Avoid Repeated Freeze-Thaw Cycles: It is crucial to aliquot the stock solution into working

volumes to minimize the number of times the solution is thawed and refrozen.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12384420?utm_src=pdf-body
https://www.benchchem.com/product/b12384420?utm_src=pdf-body
https://www.benchchem.com/product/b12384420?utm_src=pdf-body
https://www.medchemexpress.com/ac-levd-cho.html
https://www.benchchem.com/product/b12384420?utm_src=pdf-body
https://www.benchchem.com/product/b12384420?utm_src=pdf-body
https://www.medchemexpress.com/ac-levd-cho.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Working Solutions: It is recommended to prepare fresh working solutions from the stock

solution for each experiment. If a working solution in aqueous buffer needs to be stored, it

should be for a very short period and kept on ice. Stability in aqueous solutions is limited.

Visualizations
Experimental Workflow: Dissolving and Storing Ac-
LETD-CHO
The following diagram illustrates the recommended workflow for preparing and storing Ac-
LETD-CHO stock solutions.
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Caption: Workflow for Ac-LETD-CHO dissolution and storage.
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Signaling Pathway: Extrinsic Apoptosis and Caspase-8
Ac-LETD-CHO inhibits caspase-8, a key initiator caspase in the extrinsic apoptosis pathway.

This pathway is triggered by the binding of extracellular death ligands to transmembrane death

receptors.
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Caption: The extrinsic apoptosis pathway and the inhibitory action of Ac-LETD-CHO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12384420?utm_src=pdf-body-img
https://www.benchchem.com/product/b12384420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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